N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3,5-bis(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3,5-bis(trifluoromethyl)benzamide, also known as CTB or CTB-001, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. CTB is a small molecule inhibitor that has been shown to have promising effects on different biological processes, making it an attractive target for drug development and research.
Scientific Research Applications
Antiarrhythmic Activity
One of the notable applications of compounds similar to N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3,5-bis(trifluoromethyl)benzamide is in the development of antiarrhythmic drugs. Research has shown that benzamides with heterocyclic amide side chains and trifluoroethoxy ring substituents have been prepared and evaluated for their antiarrhythmic activity in animal models. These studies highlight the potential of such compounds in treating arrhythmic disorders by modulating the cardiac ion channels responsible for heart rhythm (Banitt, Bronn, Coyne, & Schmid, 1977).
Synthesis and Characterization of Novel Polyamides
Another significant application area is in the synthesis and characterization of novel polyamides. Compounds with trifluoromethyl groups have been used to create new aromatic diamines, which are then polymerized with various aromatic dicarboxylic acids to produce fluorinated polyamides. These polymers exhibit outstanding solubility, thermal stability, and mechanical properties, making them suitable for advanced microelectronic applications. This research demonstrates the compound's role in developing materials with specific electrical and physical properties for industrial applications (Li, Wang, Li, & Jiang, 2009).
Melanoma Cytotoxicity
Compounds structurally related to N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3,5-bis(trifluoromethyl)benzamide have been explored for their potential in melanoma therapy. Studies have identified benzamide derivatives with alkylating cytostatics, showing enhanced toxicity against melanoma cells compared to traditional treatments. This suggests the compound's framework could be utilized in designing targeted drug delivery systems for melanoma, offering a more effective approach to cancer treatment (Wolf, Bauder-Wüst, Mohammed, Schönsiegel, Mier, Haberkorn, & Eisenhut, 2004).
properties
IUPAC Name |
N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3,5-bis(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F6N2O2/c17-15(18,19)9-3-8(4-10(5-9)16(20,21)22)14(26)23-11-6-13(25)24(7-11)12-1-2-12/h3-5,11-12H,1-2,6-7H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQZVJSSRPDMNEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2CC(CC2=O)NC(=O)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F6N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3,5-bis(trifluoromethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.